Cas no 197856-23-8 (4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride)
197856-23-8 structure
Product Name:4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride
CAS No:197856-23-8
MF:C12H11Cl2N3
MW:268.141840219498
CID:1084014
PubChem ID:9795357
Update Time:2025-04-20
4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride
- 1-(4-cyanobenzyl)-5-chloromethyl-imidazole hydrochloride salt
- 1-(4-cyanobenzyl)-5-(chloromethyl)imidazole hydrochloride
- l-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride salt
- 1-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride salt
- 1-(4-cyanobenzyl)-5-chloromethylimidazole hydrochloride
- RQXQVCLGVCEQDW-UHFFFAOYSA-N
- 1-(4-cyano-benzyl)-5-chloromethylimidazole hydrochloride salt
- 197856-23-8
- SCHEMBL6925307
- DB-357282
-
- Inchi: 1S/C12H10ClN3.ClH/c13-5-12-7-15-9-16(12)8-11-3-1-10(6-14)2-4-11;/h1-4,7,9H,5,8H2;1H
- InChI Key: RQXQVCLGVCEQDW-UHFFFAOYSA-N
- SMILES: ClCC1=CN=CN1CC1C=CC(C#N)=CC=1.Cl
Computed Properties
- Exact Mass: 267.0330028g/mol
- Monoisotopic Mass: 267.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
197856-23-8 (4-((5-(Chloromethyl)-1H-imidazol-1-yl)methyl)benzonitrile hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk